Cas no 1092561-59-5 (2-fluoro-4-methylpyridin-3-ol)

• Product Name: 2-fluoro-4-methylpyridin-3-ol
• CAS No: 1092561-59-5
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD16611069
• CID: 1187106
• PubChem ID: 72212932
• Update Time: 2025-05-22

2-fluoro-4-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methylpyridin-3-ol
• E91169
• 2-FLUORO-3-HYDROXY-4-METHYLPYRIDINE
• MFCD16611069
• SCHEMBL22969065
• AB71297
• 1092561-59-5
• CS-0193816

• MDL： MFCD16611069
• Inchi： 1S/C6H6FNO/c1-4-2-3-8-6(7)5(4)9/h2-3,9H,1H3
• InChI Key： HSTISAZOZVMFLS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C=CN=1)O

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-fluoro-4-methylpyridin-3-ol

2-Fluoro-4-Methylpyridin-3-Ol: A Comprehensive Overview

2-Fluoro-4-methylpyridin-3-ol (CAS No. 1092561-59-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with a fluoro group at position 2, a methyl group at position 4, and a hydroxyl group at position 3, exhibits a diverse range of chemical properties that make it a valuable molecule for various applications.

The synthesis of 2-fluoro-4-methylpyridin-3-ol involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. Recent advancements in catalytic methods have enabled the efficient construction of this compound, leveraging transition metal catalysts such as palladium or copper. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

One of the most promising areas of research involving 2-fluoro-4-methylpyridin-3-ol is its application in drug discovery. The compound has been identified as a potential lead molecule in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Studies published in 2023 have demonstrated that this compound exhibits selective inhibition against specific kinases, suggesting its potential as a therapeutic agent with minimal off-target effects.

In addition to its pharmacological applications, 2-fluoro-4-methylpyridin-3-ol has shown remarkable electronic properties that make it an attractive candidate for use in organic electronics. Researchers have explored its role as an electron transport layer in perovskite solar cells, where it has demonstrated enhanced charge transport efficiency and stability under prolonged operation. This finding underscores its potential in advancing renewable energy technologies.

The environmental impact of 2-fluoro-4-methylpyridin-3-ol has also been a subject of recent studies. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in agricultural and industrial settings.

From a synthetic perspective, the development of sustainable routes for producing 2-fluoro-4-methylpyridin-3-ol remains an active area of investigation. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being increasingly adopted to align with global sustainability goals.

In conclusion, 2-fluoro-4-methylpyridin-3-ol (CAS No. 1092561-59-) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a key molecule for future innovations in medicine, electronics, and sustainable chemistry.